![molecular formula C27H28N2O4S B2440949 N-(2-benzoyl-4-methylphenyl)-1-tosylpiperidine-4-carboxamide CAS No. 923488-42-0](/img/structure/B2440949.png)
N-(2-benzoyl-4-methylphenyl)-1-tosylpiperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Chemoselective N-Benzoylation of Aminophenols
A study by Tarjeet Singh, R. Lakhan, and G. S. Singh (2017) explores the chemoselective N-benzoylation of aminophenols using benzoylisothiocyanates, producing compounds of biological interest. This process, leading to N-(2-hydroxyphenyl)benzamides, highlights a potential pathway for synthesizing related compounds, including N-(2-benzoyl-4-methylphenyl)-1-tosylpiperidine-4-carboxamide, through chemoselective methods (Singh, Lakhan, & Singh, 2017).
Histone Deacetylase Inhibition for Cancer Therapy
The discovery of MGCD0103, a small molecule histone deacetylase (HDAC) inhibitor, by Nancy Z. Zhou et al. (2008) demonstrates the potential of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide in inhibiting HDACs 1-3 and 11. This suggests that derivatives like N-(2-benzoyl-4-methylphenyl)-1-tosylpiperidine-4-carboxamide could be explored for their HDAC inhibitory activity and potential applications in cancer therapy (Zhou et al., 2008).
Antibacterial Applications
The synthesis and characterization of 2-methyl-N-((4-methylpyridin-2-yl)carbamothioyl)benzamide by Farook Adam et al. (2016) show antibacterial activity towards gram-positive and gram-negative bacteria. This opens up research avenues for N-(2-benzoyl-4-methylphenyl)-1-tosylpiperidine-4-carboxamide and similar compounds in developing new antibacterial agents (Adam et al., 2016).
Antimicrobial Properties of Acylthiourea Derivatives
Research by Carmen Limban et al. (2011) into new acylthiourea derivatives, including 2-((4-ethylphenoxy)methyl)-N-(phenylcarbamothioyl)benzamides, shows significant activity against various bacterial and fungal strains. This study suggests the potential of N-(2-benzoyl-4-methylphenyl)-1-tosylpiperidine-4-carboxamide in antimicrobial applications, emphasizing the influence of substituents on antimicrobial activity (Limban et al., 2011).
Synthesis and Characterization for Biological Studies
The synthesis and characterization of compounds like 2-methyl-N-((4-methylpyridin-2-yl)carbamothioyl)benzamide provide a foundation for further exploration of N-(2-benzoyl-4-methylphenyl)-1-tosylpiperidine-4-carboxamide in biological studies. Techniques such as X-ray crystallography and spectroscopic methods play a crucial role in understanding the structure and potential applications of these compounds (Adam et al., 2016).
properties
IUPAC Name |
N-(2-benzoyl-4-methylphenyl)-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H28N2O4S/c1-19-8-11-23(12-9-19)34(32,33)29-16-14-22(15-17-29)27(31)28-25-13-10-20(2)18-24(25)26(30)21-6-4-3-5-7-21/h3-13,18,22H,14-17H2,1-2H3,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEDRYCAYSDKAIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=C(C=C(C=C3)C)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H28N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-benzoyl-4-methylphenyl)-1-tosylpiperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.